5-(4-bromo-2-thienyl)-4-isobutyl-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-(4-bromothiophen-2-yl)-4-(2-methylpropyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C10H12BrN3S2/c1-6(2)4-14-9(12-13-10(14)15)8-3-7(11)5-16-8/h3,5-6H,4H2,1-2H3,(H,13,15)
• InChI Key: XUCWRNMLQDUQPW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=NNC1=S)C2=CC(=CS2)Br
• Molecular Formula: C10H12BrN3S2
• Molecular Weight: 318.3 g/mol

Description

5-(4-bromo-2-thienyl)-4-isobutyl-4H-1,2,4-triazole-3-thiol, also known as Br-TZT, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 5-(4-bromo-2-thienyl)-4-isobutyl-4H-1,2,4-triazole-3-thiol is not fully understood, but it is believed to act through the inhibition of various signaling pathways. In cancer research, 5-(4-bromo-2-thienyl)-4-isobutyl-4H-1,2,4-triazole-3-thiol has been shown to inhibit the Akt/mTOR signaling pathway, which is involved in cell proliferation and survival. In inflammation research, 5-(4-bromo-2-thienyl)-4-isobutyl-4H-1,2,4-triazole-3-thiol has been shown to inhibit the NF-κB signaling pathway, which is involved in the production of pro-inflammatory cytokines. In neurodegenerative disease research, 5-(4-bromo-2-thienyl)-4-isobutyl-4H-1,2,4-triazole-3-thiol has been shown to inhibit oxidative stress and neuroinflammation through the activation of the Nrf2 signaling pathway.
Biochemical and Physiological Effects:
5-(4-bromo-2-thienyl)-4-isobutyl-4H-1,2,4-triazole-3-thiol has been shown to have various biochemical and physiological effects. In cancer research, 5-(4-bromo-2-thienyl)-4-isobutyl-4H-1,2,4-triazole-3-thiol has been shown to induce apoptosis in cancer cells and inhibit tumor growth. In inflammation research, 5-(4-bromo-2-thienyl)-4-isobutyl-4H-1,2,4-triazole-3-thiol has been shown to reduce the production of pro-inflammatory cytokines. In neurodegenerative disease research, 5-(4-bromo-2-thienyl)-4-isobutyl-4H-1,2,4-triazole-3-thiol has been shown to protect against oxidative stress and neuroinflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(4-bromo-2-thienyl)-4-isobutyl-4H-1,2,4-triazole-3-thiol in lab experiments is its potential therapeutic applications in various fields. However, one limitation is that the mechanism of action is not fully understood, which may hinder further research.

Future Directions

There are several future directions for 5-(4-bromo-2-thienyl)-4-isobutyl-4H-1,2,4-triazole-3-thiol research. One direction is to further investigate the mechanism of action and signaling pathways involved. Another direction is to study the potential therapeutic applications in other fields such as cardiovascular disease and diabetes. Additionally, future research could focus on developing more efficient synthesis methods for 5-(4-bromo-2-thienyl)-4-isobutyl-4H-1,2,4-triazole-3-thiol.

Scientific Research Applications

5-(4-bromo-2-thienyl)-4-isobutyl-4H-1,2,4-triazole-3-thiol has been studied for its potential therapeutic applications in various fields such as cancer, inflammation, and neurodegenerative diseases. In cancer research, 5-(4-bromo-2-thienyl)-4-isobutyl-4H-1,2,4-triazole-3-thiol has shown promising results in inhibiting tumor growth and inducing apoptosis in cancer cells. Inflammation research has also shown that 5-(4-bromo-2-thienyl)-4-isobutyl-4H-1,2,4-triazole-3-thiol has anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In neurodegenerative disease research, 5-(4-bromo-2-thienyl)-4-isobutyl-4H-1,2,4-triazole-3-thiol has been studied for its potential to protect against oxidative stress and neuroinflammation.